Cas no 2172436-94-9 (2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid
• CAS No: 2172436-94-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6234968
• PubChem ID: 165817632
• Update Time: 2025-06-14

2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650455
• 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid
• 2172436-94-9

• Inchi： 1S/C24H26N2O5/c1-16(27)26-12-10-24(11-13-26,14-22(28)29)25-23(30)31-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21H,10-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： PLJARCYSNUUOJW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid

Comprehensive Overview of 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid (CAS No. 2172436-94-9)

The compound 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid (CAS No. 2172436-94-9) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an acetyl moiety, a piperidine ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in peptide synthesis and drug development. Its structural complexity and functional diversity have garnered attention in academic and industrial laboratories worldwide.

One of the key applications of 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid lies in its role as a building block for peptide-based therapeutics. With the growing demand for targeted drug delivery and personalized medicine, researchers are increasingly exploring novel peptide conjugates. The Fmoc group in this compound is particularly valuable for solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides with high purity and yield. This aligns with current trends in bioconjugation and prodrug design, where modular chemistry plays a pivotal role.

In addition to its pharmaceutical applications, CAS No. 2172436-94-9 has been investigated for its potential in material science. The piperidine-acetic acid backbone offers opportunities for creating functionalized polymers or coatings with tailored properties. Recent studies have highlighted its utility in designing smart biomaterials for controlled release systems, a topic of high interest in tissue engineering and regenerative medicine. This dual applicability in drug discovery and advanced materials underscores its interdisciplinary importance.

The synthesis and characterization of 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid require meticulous attention to detail. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently searched by chemists seeking quality control protocols for complex organic compounds. Furthermore, the compound’s stability under various conditions (e.g., pH, temperature) is a critical consideration for storage and handling, a common concern among laboratory professionals.

From a commercial perspective, CAS No. 2172436-94-9 is often listed by specialty chemical suppliers catering to research institutions and pharmaceutical companies. Its niche market reflects the broader demand for high-purity intermediates in drug development pipelines. Recent surges in peptide-based therapeutics (e.g., GLP-1 agonists for diabetes) have further amplified interest in such compounds, as evidenced by search trends linking Fmoc chemistry to innovative drug formulations.

Environmental and safety profiles of 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid are also noteworthy. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are recommended during handling. These precautions align with global laboratory safety standards, a recurring topic in scientific forums and regulatory guidelines.

Looking ahead, the compound’s potential in catalysis and asymmetric synthesis remains underexplored. Its chiral centers and multifunctional architecture could inspire new methodologies in organocatalysis, a field gaining traction for sustainable chemistry initiatives. Researchers searching for green chemistry solutions or atom-efficient reactions may find this avenue particularly compelling.

In summary, 2-[1-acetyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid (CAS No. 2172436-94-9) exemplifies the convergence of medicinal chemistry, material science, and synthetic methodology. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse. For those exploring peptide modifications, biocompatible materials, or specialty chemicals, this compound offers a wealth of opportunities for innovation.